Cas no 120067-83-6 (Fipronil Sulfide)

• Product name: Fipronil Sulfide
• CAS No: 120067-83-6
• MF: C₁₂H₄Cl₂F₆N₄S
• MW: 421.148379325867
• CID: 133154

Fipronil Sulfide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile,5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-[(trifluoromethyl)thio]-
• Fipronil-Sulfide
• 1H-Pyrazole-3-carbonitrile,5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-[(trifluoromet...
• Fipronil Sulfide
• Fipronilsulfide Solution
• NULL
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylsulfanyl)pyrazole-3-carbonitrile
• 5-Amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-trifluoromethylsulfanyl-1H-pyrazole-3-carbonitrile
• 5-Amino-3-cyano-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylthio)pyrazole
• MB 45950
• MBO 45950
• Fipronil-sulde
• Fipronil sulfide Solution, 1000ppm
• 1-(2,6-Dichloro-4-trifluoroMethylphenyl)-3-cyano-5-aMino-4-(trifluoroMethylthio)pyrazole
• 5-AMino-3-cyano-1-(2,6-dichloro-4-trifluoroMethylphenyl)-4-(trifluoroMethylthio)pyrazole
• 5-AMino-1-(2,6-dichloro-4-trifluoroMethylphenyl)-4-trifluoroMethylthio-1H-pyrazole- 3-carbonitrile
• 1h-pyrazole-3-carbonitrile,5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-((trifluoromethyl)s
• 5-Amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-((trifluoromethyl)thio)pyrazole-3-carbonitrile
• 1H-Pyrazole-3-carbonitrile, 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-((trifluoromethyl)thio)-

• MDL： MFCD08273815
• Inchi： InChI=1S/C12H4Cl2F6N4S/c13-5-1-4(11(15,16)17)2-6(14)8(5)24-10(22)9(7(3-21)23-24)25-12(18,19)20/h1-2H,22H2
• InChI Key： FQXWEKADCSXYOC-UHFFFAOYSA-N
• SMILES： NC1N(C2C(Cl)=CC(C(F)(F)F)=CC=2Cl)N=C(C#N)C=1SC(F)(F)F

Computed Properties

• Exact Mass: 419.94400

Experimental Properties

• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161-163 ºC
• Boiling Point: 393.242°C at 760 mmHg
• Flash Point: 191.626°C
• Refractive Index: 1.592
• Solubility: Insuluble (3.0E-4 g/L) (25 ºC),
• PSA: 92.93000
• LogP: 5.84488

Fipronil Sulfide Security Information

• Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Fipronil Sulfide

Introduction to Fipronil Sulfide (CAS No: 120067-83-6)

Fipronil Sulfide, a compound with the chemical identifier CAS No: 120067-83-6, is a derivative of the well-known active ingredient fipronil. This compound has garnered significant attention in the field of agrochemicals and pharmaceuticals due to its unique chemical properties and potential applications. Fipronil Sulfide is characterized by its sulfide functional group, which imparts distinct reactivity and stability compared to its parent compound, fipronil.

The synthesis of Fipronil Sulfide involves a series of carefully controlled chemical reactions that aim to introduce the sulfide moiety into the fipronil backbone. This modification enhances the compound's solubility and bioavailability, making it more effective in various applications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing Fipronil Sulfide, aligning with global trends toward sustainable practices.

In the realm of agrochemicals, Fipronil Sulfide has shown promise as an advanced pesticide formulation. Its enhanced solubility allows for better penetration into plant tissues, providing more effective protection against a wide range of pests. Studies have demonstrated that Fipronil Sulfide exhibits a lower environmental impact compared to traditional pesticide formulations, making it a more eco-friendly option for agricultural use.

Pharmaceutical research has also explored the potential of Fipronil Sulfide as a therapeutic agent. The sulfide group's ability to interact with biological targets differently than fipronil itself opens up new avenues for drug development. Preliminary studies suggest that Fipronil Sulfide may have applications in treating certain neurological disorders due to its unique pharmacological properties. Further clinical trials are needed to fully understand its therapeutic potential and safety profile.

The chemical stability of Fipronil Sulfide is another area of interest. Unlike some other sulfide compounds, Fipronil Sulfide maintains its integrity under various environmental conditions, ensuring prolonged efficacy in both agricultural and pharmaceutical applications. This stability is attributed to the optimized molecular structure achieved through advanced synthetic methodologies.

Regulatory considerations play a crucial role in the adoption of Fipronil Sulfide. Compliance with international standards ensures that the compound can be safely used across different regions without posing significant risks to human health or the environment. Regulatory bodies have been increasingly focused on evaluating new derivatives like Fipronil Sulfide to ensure they meet stringent safety and efficacy criteria.

The future prospects of Fipronil Sulfide are promising, with ongoing research aiming to expand its applications beyond traditional uses. Innovations in nanotechnology have enabled the development of novel delivery systems for Fipronil Sulfide, enhancing its bioavailability and target specificity. These advancements could revolutionize how we approach pest control and disease treatment in both agriculture and medicine.

In conclusion, Fipronil Sulfide (CAS No: 120067-83-6) represents a significant advancement in chemical innovation. Its unique properties make it a valuable compound in various industries, particularly agrochemicals and pharmaceuticals. As research continues to uncover new applications and improve production methods, Fipronil Sulfide is poised to play an increasingly important role in addressing global challenges related to agriculture and healthcare.